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Compound of Interest

Compound Name: GSK3179106

Cat. No.: B8067863 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling GSK3179106. The following

procedural guidance is designed to ensure safe handling, storage, and disposal of this potent

and selective RET kinase inhibitor.

Personal Protective Equipment (PPE)
According to the Safety Data Sheets (SDS), while GSK3179106 is not classified as a

hazardous substance or mixture, standard laboratory safety precautions are essential.[1] The

following table summarizes the recommended personal protective equipment to be used when

handling this compound.

Protective Equipment Specification Rationale

Eye Protection Tightly fitting safety goggles
To prevent eye contact with the

powder or solutions.[2]

Hand Protection Chemical impermeable gloves To avoid skin contact.[2]

Respiratory Protection

Use in a well-ventilated area

with appropriate exhaust

ventilation.

To avoid inhalation of dust or

aerosols.[1][2]

Body Protection
Laboratory coat or other

suitable protective clothing
To prevent skin contamination.
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Handling and Storage
Handling:

Handle GSK3179106 in a well-ventilated place.

Avoid the formation of dust and aerosols.

Take precautions to prevent fire from electrostatic discharge.

Use non-sparking tools.

Ensure an accessible safety shower and eyewash station are available.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from direct sunlight and sources of ignition.

Recommended storage for the powder is -20°C for up to 3 years or 4°C for up to 2 years.

For solutions in solvent, store at -80°C for up to 2 years or -20°C for up to 1 year.

Accidental Release and First Aid Measures
Accidental Release: In case of a spill, follow these procedures:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment, including gloves, safety goggles, and a lab

coat.

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.
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Prevent the chemical from entering drains.

First Aid:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide respiratory support.

Seek medical attention.

Ingestion

Wash out the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Dispose of unused GSK3179106 and any contaminated materials in accordance with local,

state, and federal regulations. Adhered or collected material from a spill should be promptly

disposed of in appropriate, labeled containers.

Mechanism of Action: RET Kinase Inhibition
GSK3179106 is a potent and selective inhibitor of the RET (rearranged during transfection)

receptor tyrosine kinase. The RET signaling pathway is crucial for the development and

function of the enteric nervous system. By inhibiting RET kinase, GSK3179106 can modulate

neuronal signaling.
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Caption: Inhibition of the RET signaling pathway by GSK3179106.

Experimental Workflow: Handling and Preparation
of GSK3179106
The following diagram outlines a standard workflow for the safe handling and preparation of

GSK3179106 for in vitro or in vivo experiments.
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Caption: A typical workflow for handling GSK3179106.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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